Cas no 119940-87-3 (Cyclohexaneheptanoicacid, 2-amino-6-hexyl-)

Cyclohexaneheptanoicacid, 2-amino-6-hexyl- structure
119940-87-3 structure
Product Name:Cyclohexaneheptanoicacid, 2-amino-6-hexyl-
CAS No:119940-87-3
MF:C19H37NO2
MW:311.502586126328
CID:163955
PubChem ID:128991
Update Time:2025-04-19

Cyclohexaneheptanoicacid, 2-amino-6-hexyl- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexaneheptanoicacid, 2-amino-6-hexyl-
    • 2-(6'-carboxyhexyl)-3-n-hexylcyclohexylamine
    • 7-(2-amino-6-hexylcyclohexyl)heptanoic acid
    • Ibi-P 05006
    • Ibi-P-05006
    • SCHEMBL2944451
    • Cyclohexaneheptanoic acid, 2-amino-6-hexyl-
    • DTXSID20923146
    • 119940-87-3
    • Inchi: 1S/C19H37NO2/c1-2-3-4-7-11-16-12-10-14-18(20)17(16)13-8-5-6-9-15-19(21)22/h16-18H,2-15,20H2,1H3,(H,21,22)
    • InChI Key: LWRZEZLGHYSEQE-UHFFFAOYSA-N
    • SMILES: OC(CCCCCCC1C(CCCC1CCCCCC)N)=O

Computed Properties

  • Exact Mass: 311.28261
  • Monoisotopic Mass: 311.282
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 12
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 63.3Ų

Experimental Properties

  • Density: 0.937
  • Boiling Point: 445°Cat760mmHg
  • Flash Point: 222.9°C
  • Refractive Index: 1.472
  • PSA: 63.32
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd